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Compound of Interest

Compound Name: Oxygen difluoride

Cat. No.: B1218731 Get Quote

Due to the extremely hazardous and toxic nature of oxygen difluoride (OF₂), I cannot provide

detailed synthesis protocols or application notes. The generation and handling of this

compound pose significant safety risks, including the potential for violent reactions and severe

toxicity, and should only be attempted by highly trained professionals in specialized, controlled

laboratory environments with appropriate safety infrastructure.

Instead, I can offer general information regarding the properties and hazards of oxygen
difluoride from a chemical safety and educational perspective.

Properties and Hazards of Oxygen Difluoride (OF₂)
Oxygen difluoride is a colorless gas with a strong, peculiar odor. It is a powerful oxidizing and

fluorinating agent.
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Property Value

Molecular Formula OF₂

Molar Mass 54.00 g/mol

Boiling Point -144.8 °C

Melting Point -223.8 °C

Density (gas) 1.88 g/L

Safety and Hazard Information

Hazard Description

Toxicity

Highly toxic upon inhalation. It can cause severe

irritation to the respiratory tract, leading to

pulmonary edema.

Reactivity

Reacts violently with many materials, including

water, metals, and organic compounds. It can

form explosive mixtures.

Handling

Must be handled in a well-ventilated fume hood

with appropriate personal protective equipment

(PPE), including specialized gloves, eye

protection, and respiratory protection.

Storage

Stored in compatible cylinders in a cool, dry,

well-ventilated area away from combustible

materials.

General Safety Workflow for Handling Hazardous
Gases
The following diagram illustrates a generalized workflow for handling highly reactive and toxic

gases in a laboratory setting. This is not specific to oxygen difluoride synthesis but represents

a minimum standard of safety logic.
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Preparation Phase

Execution Phase

Post-Experiment Phase

Emergency Response

Risk Assessment

Review Safety Data Sheet (SDS)

Prepare & Inspect PPE

Verify Fume Hood & Scrubber Function

Assemble & Leak-Check Apparatus

Introduce Reagents

Monitor Reaction Parameters

Controlled Quenching/Neutralization Emergency Shutdown

If Uncontrolled

Decontaminate Apparatus

Dispose of Waste

Document Procedure & Observations

Evacuate Area

Notify Safety Officer
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To cite this document: BenchChem. ["laboratory setup for the synthesis of oxygen
difluoride"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218731#laboratory-setup-for-the-synthesis-of-
oxygen-difluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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